1,2-Dimethyl-4-nitrobenzene 1,2-Dimethyl-4-nitrobenzene 1,2-dimethyl-4-nitrobenzene appears as yellow prisms or yellow crystalline solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 99-51-4
VCID: VC21259443
InChI: InChI=1S/C8H9NO2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3
SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])C
Molecular Formula: C8H9NO2
Molecular Weight: 151.16 g/mol

1,2-Dimethyl-4-nitrobenzene

CAS No.: 99-51-4

Cat. No.: VC21259443

Molecular Formula: C8H9NO2

Molecular Weight: 151.16 g/mol

* For research use only. Not for human or veterinary use.

1,2-Dimethyl-4-nitrobenzene - 99-51-4

Specification

Description 1,2-dimethyl-4-nitrobenzene appears as yellow prisms or yellow crystalline solid. (NTP, 1992)
CAS No. 99-51-4
Molecular Formula C8H9NO2
Molecular Weight 151.16 g/mol
IUPAC Name 1,2-dimethyl-4-nitrobenzene
Standard InChI InChI=1S/C8H9NO2/c1-6-3-4-8(9(10)11)5-7(6)2/h3-5H,1-2H3
Standard InChI Key HFZKOYWDLDYELC-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)[N+](=O)[O-])C
Canonical SMILES CC1=C(C=C(C=C1)[N+](=O)[O-])C
Boiling Point 489 °F at 748 mm Hg (NTP, 1992)
251.0 °C
254 °C @ 760 MM HG
Colorform YELLOW PRISMS FROM ALCOHOL
CRYSTALLINE NEEDLES
YELLOW LIQ /2,4- & 2,5-ISOMERS/
Flash Point 225 °F (NTP, 1992)
Melting Point 86 to 88 °F (NTP, 1992)
30.5 °C
30-31 °C

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